Cas no 946383-86-4 (2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946383-86-4
• MF: C₂₃H₂₂N₄O₂S
• MW: 418.511383533478
• CID: 5459310
• Update Time: 2025-07-29

2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-7-phenyl-5-(2-phenylethyl)-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

• Inchi： 1S/C23H22N4O2S/c28-22-20-21(30-23(24-20)26-13-15-29-16-14-26)19(18-9-5-2-6-10-18)25-27(22)12-11-17-7-3-1-4-8-17/h1-10H,11-16H2
• InChI Key： CCEXXLVVHZJSJD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC2=CC=CC=C2)N=C(C2=CC=CC=C2)C2SC(N3CCOCC3)=NC1=2

Additional information on 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Introduction to 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one (CAS No. 946383-86-4)

The compound 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, identified by its CAS number 946383-86-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a unique structural framework with promising biological activities, making it a subject of considerable interest in medicinal research. The compound's structure integrates multiple pharmacophoric elements, including a morpholine moiety, phenyl groups, and a thiazolo[4,5-d]pyridazine core, which collectively contribute to its potential therapeutic applications.

Recent studies have highlighted the importance of thiazolo[4,5-d]pyridazine scaffolds in drug discovery due to their ability to modulate various biological pathways. The presence of the morpholin-4-yl substituent enhances the compound's solubility and bioavailability, while the 7-phenyl and 5-(2-phenylethyl) groups introduce additional binding interactions with biological targets. This structural design has prompted investigations into its pharmacological profile, particularly in the context of inflammatory diseases and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of thiazolo[4,5-d]pyridazine exhibit inhibitory effects on key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). The morpholin-4-yl group plays a crucial role in stabilizing these interactions by forming hydrogen bonds with polar residues in the enzyme active sites. Furthermore, the phenyl substituents contribute to hydrophobic interactions, further enhancing binding affinity.

Emerging research also suggests that this compound may have neuroprotective properties. Preclinical trials have indicated its ability to mitigate oxidative stress and protect against neuronal damage in models of Parkinson's and Alzheimer's diseases. The thiazolo[4,5-d]pyridazine core is particularly noteworthy for its interaction with mitochondrial enzymes, which are often dysregulated in neurodegenerative conditions. The 2-(2-phenylethyl) group further aids in this interaction by providing a flexible linker that allows for optimal positioning within the target binding site.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between morpholine derivatives and phenyl-substituted pyridazine precursors, followed by functional group modifications to introduce the 7-phenyl and 5-(2-phenylethyl) moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring the desired structural integrity.

From a pharmacokinetic perspective, the compound exhibits favorable properties that make it suitable for further development. Preliminary pharmacokinetic studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting potential for systemic therapeutic action. The morpholin-4-yl group contributes to metabolic stability by resisting degradation under physiological conditions, while the aromatic rings enhance passive diffusion across biological membranes.

Future directions in research focus on optimizing the compound's pharmacological profile through structure-based drug design. Computational modeling techniques are being utilized to predict binding affinities and identify potential modifications that could enhance efficacy or reduce side effects. Additionally, combination therapy approaches are being explored to leverage the compound's anti-inflammatory and neuroprotective properties in synergistic ways.

The industrial significance of this compound cannot be overstated. Its unique structural features and promising biological activities position it as a valuable candidate for further clinical development. As pharmaceutical companies continue to invest in innovative therapeutics for chronic diseases, compounds like 2-(morpholin-4-yl)-7-phenyl-5-(2-phenylethyl)-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one (CAS No. 946383-86-4) offer hope for addressing unmet medical needs through targeted molecular interventions.